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Compound of Interest

Compound Name: Nilvadipine-d4

Cat. No.: B10823279

Get Quote

This application note details a sensitive, specific, and robust liquid chromatography-tandem

mass spectrometry (LC-MS/MS) method for the quantitative determination of Nilvadipine in

human plasma. This method is suitable for pharmacokinetic studies, therapeutic drug

monitoring, and other clinical research applications.

Introduction
Nilvadipine is a dihydropyridine calcium channel blocker used for the treatment of hypertension

and ischemic heart disease. Accurate and reliable quantification of Nilvadipine in human

plasma is crucial for assessing its pharmacokinetic profile and ensuring therapeutic efficacy.

This document provides a detailed protocol for a validated LC-MS/MS method that offers high

sensitivity and selectivity for Nilvadipine analysis.

Experimental
Materials and Reagents

Nilvadipine reference standard

Nimodipine (Internal Standard, IS)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10823279#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid

Ammonium acetate

Water (Ultrapure)

Human plasma (drug-free)

Instrumentation
Liquid Chromatograph: Shimadzu HPLC system

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex API 4000)

Software: Analyst software for data acquisition and processing

Sample Preparation
A liquid-liquid extraction (LLE) method was employed for the extraction of Nilvadipine and the

internal standard (IS) from human plasma.

Protocol:

Pipette 200 µL of human plasma into a clean microcentrifuge tube.

Add 25 µL of the internal standard working solution (Nimodipine, 1 µg/mL).

Vortex for 30 seconds.

Add 1 mL of the extraction solvent (e.g., a mixture of ethyl acetate and n-hexane).

Vortex for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Vortex for 1 minute.

Inject 10 µL of the sample into the LC-MS/MS system.

Liquid Chromatography
Column: C18 column (e.g., 4.6 x 50 mm, 5 µm)

Mobile Phase: A mixture of acetonitrile and 5 mM ammonium acetate in a 70:30 (v/v) ratio.

Flow Rate: 0.8 mL/min.

Column Temperature: 40°C.

Injection Volume: 10 µL.

Mass Spectrometry
Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM)

Ion Spray Voltage: 5500 V.

Temperature: 500°C.

MRM Transitions:

Nilvadipine: m/z 386.2 → 327.2.

Nimodipine (IS): m/z 419.2 → 343.2.

Method Validation
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The method was validated according to international guidelines, assessing selectivity, linearity,

accuracy, precision, recovery, matrix effect, and stability.

Quantitative Data Summary
Parameter Result

Linearity Range 0.1 - 100 ng/mL

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification (LLOQ) 0.1 ng/mL

Intra-day Precision (%RSD) ≤ 15%

Inter-day Precision (%RSD) ≤ 15%

Intra-day Accuracy (%) 85 - 115%

Inter-day Accuracy (%) 85 - 115%

Mean Recovery > 85%

Matrix Effect Minimal

Stability (Freeze-thaw, Short-term, Long-term) Stable

Diagrams
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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